Methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate
Overview
Description
Methyl 4-(chlorosulfonyl)benzoate is a compound that has a molecular formula of C8H7ClO4S . It’s a type of organic compound that contains a chlorosulfonyl group (-SO2Cl) and a carboxylate ester group (-COOCH3). The chlorosulfonyl group is a strong electrophile, which means it can react with nucleophiles in chemical reactions .
Synthesis Analysis
While the specific synthesis process for “Methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate” is not available, chlorosulfonyl isocyanate (CSI) is a compound that can be prepared by treating cyanogen chloride with sulfur trioxide . This might provide some insight into potential synthesis routes for similar compounds.Molecular Structure Analysis
The molecular structure of a compound can be determined by its molecular formula. For example, Methyl 4-(chlorosulfonyl)benzoate has a molecular formula of C8H7ClO4S . This indicates that it contains 8 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 4 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Synthesis of Derivatives for Biological Studies
Methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate serves as an intermediate in the synthesis of various biologically active compounds. A notable example includes the simplest strategy for synthesizing methyl 4-amino-2,2-dioxo-2,5-dihydro-1,2λ6-oxathiole-3-carboxylates, which highlights its utility in creating compounds with potential pharmaceutical applications (Dobrydnev, Vashchenko, & Volovenko, 2018). These derivatives exhibit a range of activities, including antimicrobial properties as demonstrated by sulfonamide-amide derivatives synthesized using related methodologies (Abbavaram & Reddyvari, 2013).
Facilitation of Complex Organic Syntheses
This compound is instrumental in the facilitation of complex organic syntheses, such as the one-pot synthesis of methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates. These syntheses underscore the versatility and efficiency of using methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate in organic chemistry to achieve diverse and complex molecular structures (Dobrydnev, Vashchenko, Konovalova, Bisikalo, & Volovenko, 2018).
Renewable Chemical Sources and Environmental Applications
Additionally, its derivatives, such as ethyl 5-(chloromethyl)furan-2-carboxylate, have been explored for electrochemical applications, demonstrating the potential of these compounds in expanding the derivative scope of biobased platform molecules for environmental and renewable chemical sources (Ling, Miao, Cao, & Mascal, 2022).
Contribution to Material Sciences
Moreover, the exploration of methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate in material sciences, such as the development of corrosion inhibitors for industrial applications, highlights its importance in extending the lifespan of metals and reducing economic losses due to corrosion. This is exemplified by the synthesis and characterization of pyranpyrazole derivatives as novel corrosion inhibitors (Dohare, Ansari, Quraishi, & Obot, 2017).
Safety and Hazards
properties
IUPAC Name |
methyl 4-chlorosulfonyl-5-ethylfuran-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO5S/c1-3-5-7(15(9,11)12)4-6(14-5)8(10)13-2/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GELHDUGJCCZDKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(O1)C(=O)OC)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(chlorosulfonyl)-5-ethylfuran-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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